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Contrary to its reputation as a detrimental impurity in many aluminum alloys, iron has been
shown to impart significant benefits to the mechanical properties of aluminum-cerium (Al-Ce)
systems. This guide provides a comprehensive comparison of Al-Ce alloys with varying iron
content, supported by experimental data, to elucidate the positive impact of iron on their
microstructure, mechanical performance, and high-temperature stability.

This guide is intended for researchers, scientists, and materials development professionals
interested in the advancement of high-performance aluminum alloys. The findings presented
herein suggest a paradigm shift in the role of iron in Al-Ce alloys, opening new avenues for the
development of cost-effective, high-performance materials.

Unveiling the Unexpected: Iron as a Beneficial
Alloying Element

Traditionally, iron is considered an impurity in aluminum casting alloys as it forms brittle,
needle-like B-Al5FeSi phases that can be detrimental to mechanical properties, particularly
ductility.[1][2] However, in the Al-Ce system, iron participates in the formation of fine,
thermodynamically stable or metastable intermetallic compounds that refine the microstructure
and enhance mechanical properties.[3][4]

The addition of iron to Al-Ce alloys leads to the formation of ternary Al-Ce-Fe phases, such as
the metastable AlsCeFe2 and the equilibrium AlioCeFez2.[3][4] These phases have been
observed to suppress the formation of coarse, proeutectic Al11Ces, resulting in a more refined
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and homogenous microstructure.[3] This microstructural refinement is a key factor behind the
observed improvements in both strength and ductility.

Comparative Analysis of Mechanical Properties

The introduction of iron into Al-Ce alloys has a notable effect on their mechanical properties at
room temperature. The following table summarizes the tensile properties of an Al-9.35Ce alloy
with and without the addition of 1 wt.% iron.

Table 1: Room Temperature Tensile Properties of As-Cast Al-Ce and Al-Ce-Fe Alloys

Ultimate Tensile

Alloy Composition Yield Strength (YS) .
Strength (UTS) Elongation (%)
(wt.%) (MPa)
(MPa)
Al-9.35Ce 155 95 5.2
Al-9.35Ce-1Fe 165 100 8.5

Data sourced from Moodispaw et al. (2024).

As the data indicates, the addition of 1 wt.% iron to the Al-9.35Ce alloy results in a slight
increase in both ultimate tensile strength and yield strength. More remarkably, the elongation is
significantly improved by over 60%, highlighting the ductilizing effect of iron in this alloy system.

[3]14]

Further studies on Al-1.0RE (Rare Earth) alloys with varying iron content have also
demonstrated a trend of increasing ultimate tensile strength with higher iron concentrations.[5]

Table 2: Effect of Iron Content on the Mechanical Properties of As-Extruded Al-1.0RE Alloys
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Ultimate Tensile Strength .
Iron Content (wt.%) (UTS) (MPa) Elongation (%)
a

0 74.3 44.4
0.25 71.3 46.3
0.50 75.2 41.2
0.75 77.5 39.5

Data sourced from Yoo et al. (2020).[5]

While the elongation shows a slight decrease at higher iron concentrations in this specific alloy
system, the overall trend supports the strengthening effect of iron.

Microstructural Evolution with Iron Addition

The significant improvements in mechanical properties are directly linked to the changes in the
microstructure upon the addition of iron. Scanning Electron Microscopy (SEM) in Backscattered
Electron (BSE) mode reveals a clear refinement of the microstructure.

In the baseline Al-9.35Ce alloy, the microstructure is characterized by a eutectic structure of a-
Al and the Al11Ces intermetallic phase, with some coarse, proeutectic Al.1Ces particles.[6] With
the addition of 1 wt.% iron, the microstructure is refined, and the formation of the AlsCeFe:2
phase is observed.[6] This phase grows in an aggregate morphology and suppresses the
formation of the coarse Al11Ces phase.[3]

High-Temperature Performance and Thermal
Stability

A critical advantage of Al-Ce alloys is their excellent performance at elevated temperatures.
The addition of iron further enhances this characteristic. The metastable AlsCeFez phase,
formed during casting, transforms to the stable equilibrium Al.oCeFez phase at temperatures
around 500°C.[3][4] Importantly, this transformation occurs without significant coarsening of the
intermetallic phases, leading to excellent retention of mechanical properties at high
temperatures.[3]
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Studies have shown that Al-Fe-Ce alloys exhibit no degradation in compression yield strength
after long-term thermal exposure at temperatures as high as 589 K (316°C) for 100 hours.[7]
This thermal stability is a key attribute for applications in demanding, high-temperature
environments.

Comparison with Other Alloying Elements: The
Case of Manganese

Manganese (Mn) is another element often used to modify the morphology of iron-containing
intermetallics in aluminum alloys. In Al-Si alloys, Mn is known to promote the formation of the
less detrimental a-Al(Fe,Mn)Si "Chinese script" phase over the brittle B-Al5FeSi platelets.[8]

In the context of Al-Ce alloys, while direct comparative studies with iron are limited, the addition
of both Ce and Mn to recycled Al-Si alloys has been shown to promote the formation of primary
o-Fe phases.[8] Cerium, in this case, modifies the morphology of the a-Fe phase from a large
"Chinese script" to a finer, nodular shape, leading to improved tensile strength and ductility.[8]
This suggests that while both Fe and Mn can be used to tailor the microstructure and
properties of Ce-containing aluminum alloys, the mechanisms and resulting phases differ. The
beneficial formation of the Al-Ce-Fe ternary phases appears to be a unique advantage of using
iron in the Al-Ce system.

Experimental Protocols

The following sections outline the general methodologies employed in the research cited in this
guide.

Alloy Preparation

o Casting: Al-Ce-Fe alloys are typically prepared by experimental casting techniques.[3][4] This
involves melting the constituent elements (high-purity aluminum, cerium, and iron) in a
furnace under a protective atmosphere (e.g., argon) to prevent oxidation. The molten alloy is
then poured into a preheated mold to solidify.

o Rapid Solidification: Some studies utilize rapid solidification techniques, such as melt
spinning, to achieve amorphous or nanocrystalline microstructures.[9]
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Extrusion: To produce wrought alloys with improved mechanical properties, cast billets can
be subjected to hot extrusion.[5]

Microstructural Characterization

Scanning Electron Microscopy (SEM): SEM is used to observe the microstructure of the
alloys. Backscattered Electron (BSE) imaging is particularly useful for distinguishing between
different phases based on atomic number contrast.[6] Energy Dispersive X-ray Spectroscopy
(EDS) is often coupled with SEM to determine the elemental composition of the observed
phases.

Transmission Electron Microscopy (TEM): TEM provides higher resolution imaging and
diffraction information, enabling the detailed characterization of nanoscale phases and
crystal structures.

X-ray Diffraction (XRD): XRD is employed to identify the crystalline phases present in the
alloys by analyzing the diffraction pattern of X-rays interacting with the material.[10]

Mechanical Testing

Tensile Testing: Uniaxial tensile tests are performed at room and elevated temperatures to
determine the ultimate tensile strength (UTS), yield strength (YS), and elongation of the
alloys. These tests are typically conducted according to ASTM standards such as ASTM ES8.

Hardness Testing: Microhardness or Rockwell hardness tests are used to measure the
resistance of the material to localized plastic deformation.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for assessing the impact of

iron on aluminum-cerium alloy properties.
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Experimental Workflow for Al-Ce-Fe Alloy Assessment
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Caption: Experimental workflow for Al-Ce-Fe alloy assessment.
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Logical Relationship of Iron's Impact

The following diagram illustrates the logical relationship between the addition of iron and the
resulting improvements in Al-Ce alloy properties.

Impact of Iron on Al-Ce Alloy Properties
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Caption: Impact of iron on Al-Ce alloy properties.

Conclusion

The evidence strongly suggests that iron, often considered a deleterious impurity, can be a
valuable alloying element in aluminum-cerium alloys. Its addition leads to the formation of
beneficial intermetallic phases that refine the microstructure, resulting in a significant
improvement in ductility and a modest increase in strength. Furthermore, the resulting Al-Ce-Fe
alloys exhibit excellent thermal stability, retaining their mechanical properties at elevated
temperatures. These findings pave the way for the development of new, cost-effective, and
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high-performance aluminum alloys for a wide range of applications, particularly in the
automotive and aerospace industries where lightweight materials with superior high-
temperature capabilities are in high demand. Further research focusing on optimizing the iron
content and exploring the synergistic effects with other alloying elements will be crucial in
unlocking the full potential of this promising alloy system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2. web.donga.ac.kr [web.donga.ac.kr]
o 3. researchgate.net [researchgate.net]

e 4. The Beneficial Effect of Iron in Aluminum-Cerium-Based Cast Alloys (Journal Article) |
OSTI.GOV [osti.gov]

. imim.pl [imim.pl]
. researchgate.net [researchgate.net]
. dl.astm.org [dl.astm.org]

. ijmmm.ustb.edu.cn [jmmm.ustb.edu.cn]

°
(] [e0] ~ (o)) )]

. researchgate.net [researchgate.net]
e 10. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [The Surprising Role of Iron in Enhancing Aluminum-
Cerium Alloys: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15488352#assessing-the-impact-of-iron-on-
aluminum-cerium-alloy-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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